Cas no 1211582-33-0 (3-(difluoromethyl)pyridine-4-carbonitrile)

• Product Name: 3-(difluoromethyl)pyridine-4-carbonitrile
• CAS No: 1211582-33-0
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 4563139
• Update Time: 2025-10-29

3-(difluoromethyl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)pyridine-4-carbonitrile
• 3-(difluoromethyl)pyridine-4-carbonitrile

• Inchi： 1S/C7H4F2N2/c8-7(9)6-4-11-2-1-5(6)3-10/h1-2,4,7H
• InChI Key： QMBQEIBNDBYUSX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1C(F)F

Additional information on 3-(difluoromethyl)pyridine-4-carbonitrile

3-(Difluoromethyl)pyridine-4-carbonitrile (CAS No. 1211582-33-0): A Versatile Fluorinated Pyridine Derivative with Broad Applications

3-(Difluoromethyl)pyridine-4-carbonitrile (CAS No. 1211582-33-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its molecular structure, C7H4F2N2, offers exceptional reactivity, making it a valuable intermediate in modern synthetic chemistry.

The growing demand for fluorinated pyridine compounds in drug discovery has positioned 3-(difluoromethyl)pyridine-4-carbonitrile as a compound of particular interest. Researchers frequently search for "fluorinated pyridine derivatives uses" or "difluoromethyl pyridine applications," reflecting the compound's importance in developing novel therapeutics. The presence of both fluorine atoms and a nitrile group enhances the molecule's metabolic stability and binding affinity, key factors in pharmaceutical design.

In the agrochemical sector, 3-(difluoromethyl)pyridine-4-carbonitrile has shown promise as a precursor for innovative crop protection agents. Searches for "pyridine-based agrochemicals" and "fluorine in pesticide development" highlight the industry's focus on this chemical space. The compound's ability to modulate biological activity through its difluoromethyl group makes it particularly valuable for creating selective and environmentally friendly pest control solutions.

From a synthetic chemistry perspective, 3-(difluoromethyl)pyridine-4-carbonitrile offers multiple reactive sites for further functionalization. The cyano group at the 4-position allows for diverse transformations, including hydrolysis to carboxylic acids or reduction to primary amines. These properties make it a sought-after material for researchers investigating "pyridine carbonitrile reactions" or "heterocyclic compound synthesis."

The compound's physical properties contribute to its utility in various applications. With a molecular weight of 154.12 g/mol, 3-(difluoromethyl)pyridine-4-carbonitrile typically appears as a white to off-white crystalline solid. Its moderate solubility in organic solvents facilitates its use in diverse reaction conditions, while the difluoromethyl moiety enhances its lipophilicity, an important factor in biological applications.

Recent advancements in fluorine chemistry have further elevated the importance of 3-(difluoromethyl)pyridine-4-carbonitrile. The pharmaceutical industry's search for "fluorine in drug design" and "metabolically stable heterocycles" aligns perfectly with this compound's characteristics. Approximately 20-25% of modern pharmaceuticals contain fluorine atoms, underscoring the relevance of such fluorinated building blocks.

In material science applications, 3-(difluoromethyl)pyridine-4-carbonitrile serves as a precursor for advanced polymers and electronic materials. The compound's ability to participate in polymerization reactions while imparting fluorine's unique properties makes it valuable for creating materials with enhanced thermal stability and dielectric properties. Researchers exploring "fluorinated polymers" or "electronic material precursors" frequently encounter this versatile intermediate.

The synthesis of 3-(difluoromethyl)pyridine-4-carbonitrile typically involves multi-step procedures starting from commercially available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, responding to the growing demand for "green chemistry in heterocycle synthesis." The compound's production requires specialized expertise in fluorination chemistry and pyridine functionalization.

Quality control of 3-(difluoromethyl)pyridine-4-carbonitrile involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The pharmaceutical industry's stringent requirements for "high-purity chemical intermediates" have driven advancements in purification methods for such specialized compounds. Proper characterization ensures the material meets the exacting standards of end-use applications.

As research into fluorinated heterocycles continues to expand, 3-(difluoromethyl)pyridine-4-carbonitrile maintains its position as a valuable research chemical. Its combination of a pyridine core, difluoromethyl group, and cyano functionality creates unique opportunities for molecular design across multiple disciplines. The compound's future applications may include development of novel antimicrobial agents, advanced materials with special optical properties, or next-generation agricultural chemicals.

The commercial availability of 3-(difluoromethyl)pyridine-4-carbonitrile has improved in recent years, responding to increased demand from research institutions and industrial laboratories. Suppliers now offer various quantities with different purity grades, catering to both small-scale research needs and larger production requirements. This accessibility supports the compound's growing role in innovative chemistry projects worldwide.

Safety considerations for handling 3-(difluoromethyl)pyridine-4-carbonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. These precautions align with industry best practices for "safe handling of chemical intermediates" and "laboratory safety standards."

Looking ahead, 3-(difluoromethyl)pyridine-4-carbonitrile is poised to play an increasingly important role in scientific innovation. As researchers continue to explore "new fluorinated building blocks" and "versatile heterocyclic compounds," this molecule's unique combination of features ensures its ongoing relevance. The compound exemplifies how strategic molecular design can yield intermediates with broad utility across multiple scientific disciplines.